Cas no 1807004-85-8 (2,4-Bis(trifluoromethyl)-3-methoxymandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid
• CAS No: 1807004-85-8
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 4942541
• Update Time: 2025-05-20

2,4-Bis(trifluoromethyl)-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid

• Inchi： 1S/C11H8F6O4/c1-21-8-5(10(12,13)14)3-2-4(7(18)9(19)20)6(8)11(15,16)17/h2-3,7,18H,1H3,(H,19,20)
• InChI Key： RYIWMDIWGGLQQX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(F)(F)F)C=CC=1C(C(=O)O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid

Introduction to 2,4-Bis(trifluoromethyl)-3-methoxymandelic Acid (CAS No. 1807004-85-8)

2,4-Bis(trifluoromethyl)-3-methoxymandelic acid (CAS No. 1807004-85-8) is a highly specialized compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a methoxy group attached to a mandelic acid backbone. These structural features contribute to its distinctive chemical properties and biological activities, making it a subject of interest in both academic research and industrial applications.

The chemical formula of 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid is C₁₃H₁₁F₆O₃. Its molecular weight is approximately 329.22 g/mol. The presence of the trifluoromethyl groups imparts significant fluorine content to the molecule, which can influence its reactivity, solubility, and biological interactions. The methoxy group, on the other hand, adds polarity and can affect the compound's binding affinity to various receptors or enzymes.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced metabolic stability and improved pharmacokinetic properties. 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid is no exception. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid could be developed into a novel therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid has also shown potential as an anti-cancer agent. A 2022 study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the reaction of 2,4-bis(trifluoromethyl)benzaldehyde with methyl chloroacetate followed by hydrolysis to form the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The physical properties of 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid, such as its melting point (approximately 150-155°C) and solubility in organic solvents like DMSO and ethanol, are well-documented. These properties are important for both laboratory research and industrial applications. The compound is stable under standard storage conditions but should be protected from moisture and light to maintain its integrity.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methoxymandelic acid (CAS No. 1807004-85-8) is a versatile compound with promising applications in both research and industry. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in areas such as anti-inflammatory and anti-cancer drug development. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in the field of medicinal chemistry.